Cas no 1269060-45-8 (3-(3-thienyl)-1H-pyrazole hydrate)

• Product Name: 3-(3-thienyl)-1H-pyrazole hydrate
• CAS No: 1269060-45-8
• MF: C₇H₈N₂OS
• MW: 168.216219902039
• MDL: MFCD18483561
• CID: 4584824
• Update Time: 2025-06-14

3-(3-thienyl)-1H-pyrazole hydrate Chemical and Physical Properties

Names and Identifiers

• 3-(3-thienyl)-1H-pyrazole hydrate

• MDL： MFCD18483561
• Inchi： 1S/C7H6N2S.H2O/c1-3-8-9-7(1)6-2-4-10-5-6;/h1-5H,(H,8,9);1H2
• InChI Key： WKDDXIHIUCSANF-UHFFFAOYSA-N
• SMILES： C1(C2=NNC=C2)=CSC=C1.O

Additional information on 3-(3-thienyl)-1H-pyrazole hydrate

Comprehensive Analysis of 3-(3-thienyl)-1H-pyrazole hydrate (CAS 1269060-45-8): Properties, Applications, and Research Insights

The compound 3-(3-thienyl)-1H-pyrazole hydrate (CAS 1269060-45-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. With its unique structural features combining a thiophene ring and a pyrazole core, this compound serves as a versatile building block for drug discovery and functional material design. Researchers are particularly interested in its potential as a kinase inhibitor scaffold and its role in organic electronics due to the electron-rich nature of the thienyl group.

Recent studies highlight the growing importance of thienyl-pyrazole derivatives in addressing modern healthcare challenges. The COVID-19 pandemic has accelerated interest in broad-spectrum antiviral compounds, and the structural flexibility of 3-(3-thienyl)-1H-pyrazole hydrate makes it a candidate for developing novel therapeutic agents. Computational chemistry approaches, including molecular docking studies, suggest potential interactions with viral proteins, though clinical validation remains ongoing.

From a synthetic chemistry perspective, the preparation of CAS 1269060-45-8 typically involves cyclocondensation reactions between appropriate thiophene derivatives and hydrazine compounds. The hydrate form of this molecule offers improved solubility characteristics compared to its anhydrous counterpart, making it particularly valuable for aqueous formulation development. This property aligns with current industry trends favoring water-soluble drug candidates to enhance bioavailability.

The materials science community has explored 3-(3-thienyl)-1H-pyrazole derivatives for their photophysical properties and potential applications in organic light-emitting diodes (OLEDs). The conjugated system formed by the thienyl and pyrazole moieties enables interesting electronic transitions, with some derivatives exhibiting fluorescence quantum yields suitable for sensor applications. These characteristics respond to the growing demand for sustainable electronic materials in the green technology sector.

Analytical characterization of CAS 1269060-45-8 typically employs advanced techniques such as NMR spectroscopy (particularly ¹H and ¹³C), mass spectrometry, and X-ray crystallography. The hydrate form shows distinctive features in infrared spectroscopy due to water molecule interactions, which are crucial for quality control in pharmaceutical manufacturing. These analytical aspects are particularly relevant given the increasing regulatory emphasis on drug substance characterization in the pre-approval process.

Environmental considerations surrounding thienyl-pyrazole compounds have become a research focus area, especially regarding their biodegradation pathways and ecotoxicological profiles. Recent publications discuss computational models for predicting the environmental fate of such heterocyclic compounds, addressing growing concerns about pharmaceutical pollution in aquatic ecosystems. This aligns with the pharmaceutical industry's push toward green chemistry principles in drug development.

Patent literature reveals expanding intellectual property around 3-(3-thienyl)-1H-pyrazole hydrate derivatives, particularly in areas of cancer therapeutics and neurological disorders. The compound's ability to modulate various biological targets through its hydrogen bonding capacity and aromatic stacking interactions makes it a valuable pharmacophore. These developments coincide with increased public interest in personalized medicine approaches for complex diseases.

From a commercial availability standpoint, CAS 1269060-45-8 is typically supplied as a research chemical by specialty manufacturers. Quality specifications often emphasize HPLC purity levels (generally ≥95% for research applications) and appropriate storage conditions to maintain the hydrate form's stability. The compound's pricing reflects its status as a building block for medicinal chemistry rather than a bulk commodity chemical.

Future research directions for 3-(3-thienyl)-1H-pyrazole hydrate may explore its potential in metal-organic frameworks (MOFs) for gas storage applications, or as a ligand in catalytic systems. The compound's dual functionality (through both nitrogen atoms and the thiophene sulfur) offers intriguing possibilities for designing multifunctional materials. Such applications would position this molecule at the intersection of pharmaceutical chemistry and advanced materials science.

Safety assessments of CAS 1269060-45-8 indicate standard laboratory precautions are sufficient for handling this material. While comprehensive toxicological data may be limited for the specific hydrate form, structural analogs suggest moderate acute toxicity profiles typical of heterocyclic compounds. This safety profile supports its continued investigation in various research contexts without requiring specialized containment measures.

The scientific literature documents several structure-activity relationship (SAR) studies involving 3-(3-thienyl)-1H-pyrazole derivatives, particularly examining how substitutions at various positions affect biological activity. These investigations contribute valuable data to medicinal chemistry databases and support computer-aided drug design efforts. The findings are especially relevant given current industry focus on AI-driven drug discovery platforms.

In summary, 3-(3-thienyl)-1H-pyrazole hydrate (CAS 1269060-45-8) represents a fascinating case study in how simple heterocyclic structures can yield diverse scientific and technological applications. Its continued investigation bridges multiple disciplines, from pharmaceutical development to advanced material science, while addressing contemporary challenges in healthcare and environmental sustainability.